6-Azoniaspiro[5.5]undecane

• CAS RN: 181-00-0
• Molecular Formula: C10H20N+
• Molecular Weight: 154.27 g/mol
• IUPAC Name: 6-azoniaspiro[5.5]undecane
• InChI: InChI=1S/C10H20N/c1-3-7-11(8-4-1)9-5-2-6-10-11/h1-10H2/q+1
• InChI Key: HOTNVZSJGHTWIU-UHFFFAOYSA-N
• SMILES: C1CC[N+]2(CC1)CCCCC2
• synonyms: 6-Azoniaspiro[5.5]undecane

Description

6-Azoniaspiro[5.5]undecane is a synthetic compound that has been studied extensively for its potential applications in scientific research. This compound is unique in that it contains both an azo group and a spirocyclic structure, which gives it interesting properties that make it useful in a wide range of applications.

Mechanism Of Action

The mechanism of action of 6-Azoniaspiro[5.5]undecane is not well understood, but it is believed to involve the formation of stable complexes with metal ions. These complexes may have unique properties that make them useful in a wide range of applications, including catalysis and sensing.

Biochemical And Physiological Effects

There is limited research on the biochemical and physiological effects of 6-Azoniaspiro[5.5]undecane. However, it has been shown to be relatively non-toxic, which makes it a promising candidate for use in biological applications.

Advantages And Limitations For Lab Experiments

One advantage of using 6-Azoniaspiro[5.5]undecane in lab experiments is its unique properties, which make it useful in a wide range of applications. However, one limitation is that its synthesis can be complex and time-consuming, which may limit its use in some applications.

Future Directions

There are several potential future directions for research on 6-Azoniaspiro[5.5]undecane. One area of interest is in the development of new materials, such as polymers and coatings, that incorporate this compound. Another area of interest is in the development of new catalytic systems that use 6-Azoniaspiro[5.5]undecane as a ligand. Additionally, further research is needed to better understand the mechanism of action of this compound and its potential applications in biological systems.
In conclusion, 6-Azoniaspiro[5.5]undecane is a unique and promising compound that has potential applications in a wide range of scientific research areas. Its synthesis can be complex, but its unique properties make it a promising candidate for use in new materials and catalytic systems. Further research is needed to fully understand its mechanism of action and potential applications in biological systems.

Synthesis Methods

The synthesis of 6-Azoniaspiro[5.5]undecane involves several steps, including the reduction of a nitro group and the formation of a spirocyclic structure. One common method for synthesizing this compound involves the reaction of 1,5-diazabicyclo[4.3.0]non-5-ene (DBN) with 1,4-dibromobutane, followed by reduction with sodium dithionite.

Scientific Research Applications

6-Azoniaspiro[5.5]undecane has been studied extensively for its potential applications in scientific research. One area of interest is in the development of new materials, such as polymers and coatings. This compound has been shown to have unique properties that make it useful in these applications, including its ability to form stable complexes with metal ions.